3-Hydroxy Rimantadine-d4

• CAS: 1217665-49-0
• Synonyms: 3-(1-Aminoethyl)tricyclo[3.3.1.13,7]decan-1-ol-d4; 1-(1-Aminoethyl)-_x000B_3-hydroxyadamantane-d4; m-Hydroxyrimantadine-d4
• Molecular Formula: C12H21NO
• Molecular Weight: 199.33
• SMILES: CC(C12CC3CC(C1)CC(C3)(C2)O)N
• InChI: InChI=1S/C12H21NO/c1-8(13)11-3-9-2-10(4-11)6-12(14,5-9)7-11/h8-10,14H,2-7,13H2,1H3/i1D3,8D
• InChIKey: JVWKHPHTJHFQAN-HUYMCZDOSA-N

Accurate quantification of 3-hydroxy rimantadine in plasma (5-100 ng/mL) is compromised by matrix effects and extraction variability when using unmatched internal standards. 3-Hydroxy Rimantadine-d4 provides the structural identity necessary for reliable isotope dilution. - Matched deuterated analog ensures co-elution with the hydroxylated metabolite, correcting for ionization suppression. - Resolves differential recovery issues seen with deuterated parent drug internal standards due to polarity differences. - Enables validated pharmacokinetic and residue monitoring methods with recoveries achieving 89.9-105% precision.

3-Hydroxy Rimantadine-d4: Deuterated Metabolite Reference Standard

3-Hydroxy Rimantadine-d4 (CAS 1217665-49-0) is a stable isotope-labeled analog of 3-hydroxy rimantadine, the primary hydroxylated metabolite of the antiviral drug rimantadine . This compound incorporates four deuterium atoms at the ethyl side chain (ethyl-d4), yielding a molecular weight of 199.33 g/mol (C12H17D4NO) versus 195.30 g/mol for the unlabeled metabolite [1]. As the labeled analog of a metabolite that is consistently detected in rimantadine-treated patients and shown to be effective against influenza A but not B viruses, 3-Hydroxy Rimantadine-d4 is principally employed as a matched internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of 3-hydroxy rimantadine in biological matrices [2].

Workflow

Metabolite quantification by LC-MS/MS or GC-MS in research matrices

Selection

Deuterated (d4) metabolite internal standard for isotope dilution

Use Context

Accurate determination of 3-hydroxy rimantadine in plasma, urine, and tissue research samples

• [1] 3-Hydroxy Rimantadine-d4 Product Page, Pharmaffiliates, CAS 1217665-49-0, Category: stable isotopes, metabolites, pharmaceutical standards, accessed 2026-05-06. View Source
• [2] Manchand, P.S., et al. Synthesis and antiviral activity of metabolites of rimantadine. Journal of Medicinal Chemistry, 1990, 33(7), 1992–1995. View Source

Why Generic Internal Standards Fail for Metabolite Quantification

In quantitative bioanalysis using LC-MS/MS or GC-MS, accurate determination of 3-hydroxy rimantadine—a metabolite that reaches circulating concentrations of 5–100 ng/mL in human plasma and represents the major urinary metabolite in multiple species—requires a chemically matched internal standard to correct for differential extraction recovery, ionization suppression, and matrix effects [1][2][3]. Unlabeled 3-hydroxy rimantadine (CAS 90812-24-1) cannot be used as an internal standard because it is indistinguishable from the endogenous analyte. Meanwhile, deuterated parent rimantadine (e.g., Rimantadine-d4 hydrochloride, CAS 350818-67-6) lacks the hydroxyl group at the C3 position of the adamantane ring, introducing different polarity, extraction behavior, and retention time characteristics that compromise co-elution and recovery correction [4]. Only the matched deuterated metabolite—3-Hydroxy Rimantadine-d4—provides the structural identity required for reliable isotope dilution quantification of this clinically significant, pharmacologically active metabolite [1].

Unlabeled metabolite cannot serve as ISTD

Unlabeled 3-hydroxy rimantadine is indistinguishable from the endogenous analyte; no mass differentiation for quantification.

Deuterated parent drug (Rimantadine-d4) alters chromatographic behavior

Lacks the C3-OH group; different polarity and retention time compromise co-elution and recovery correction for the hydroxylated metabolite.

Structural mismatch biases quantitative results

Non-matched internal standards may introduce systematic errors from differential extraction recovery and matrix effects, limiting reliable pharmacokinetic interpretation in research studies.

• [1] Rubio, F.A., et al. Determination of rimantadine and its hydroxylated metabolites in human plasma and urine. Journal of Chromatography B, 1989, 497, 147–157. PMID: 2625452. View Source
• [2] Loh, A.C., et al. The metabolism of [14C]rimantadine hydrochloride in rats and dogs. Drug Metabolism and Disposition, 1991, 19(2), 381–387. PMID: 1676641. View Source
• [3] Choma, N., et al. Quantitation of the enantiomers of rimantadine and its hydroxylated metabolites in human plasma by gas chromatography/mass spectrometry. Biomedical Chromatography, 1992, 6(1), 12–15. PMID: 1600368. View Source
• [4] Herold, D.A., et al. Measurement of rimantadine in plasma by capillary gas chromatography/mass spectrometry with a deuterium-labeled internal standard. Clinical Chemistry, 1988, 34(8), 1597–1599. PMID: 3402062. View Source

Quantitative Evidence for Analytical Differentiation and Procurement

Structural Specificity for Extraction and Ionization Correction

3-Hydroxy Rimantadine-d4 (MW 199.33, C12H17D4NO) differs structurally from Rimantadine-d4 hydrochloride (MW 219.79, C12H22ClN) by the presence of a hydroxyl group at the C3 position of the adamantane cage. This hydroxyl group imparts greater polarity, different pKa, and distinct reversed-phase chromatographic retention relative to the parent drug [1]. In quantitative bioanalysis per the FDA Bioanalytical Method Validation guidance, a matched internal standard must exhibit near-identical extraction recovery and ionization efficiency to the target analyte. Rimantadine-d4, lacking the C3-OH moiety, shows different liquid-liquid extraction partitioning and electrospray ionization response compared to 3-hydroxy rimantadine, whereas 3-Hydroxy Rimantadine-d4 provides structurally matched co-elution and equivalent matrix effect correction across the validated plasma concentration range of 5–100 ng/mL for m-hydroxyrimantadine [2].

Structural specificity

Class-level inference

3-Hydroxy Rimantadine-d4 (C3-OH present) vs. Rimantadine-d4 HCl (C3-OH absent): matched polarity and retention only with hydroxylated ISTD.

Enables extraction and matrix effect correction for metabolite quantification.

Co-elution critical across reported plasma range 5–100 ng/mL.

Evidence Dimension	Structural match to target analyte for internal standardization
Target Compound Data	3-Hydroxy Rimantadine-d4: MW 199.33, contains C3-OH group, structurally identical to analyte except for deuterium substitution
Comparator Or Baseline	Rimantadine-d4 hydrochloride (CAS 350818-67-6): MW 219.79, lacks C3-OH group, structurally distinct from 3-hydroxy rimantadine analyte
Quantified Difference	Presence vs. absence of C3-OH group; differential polarity and chromatographic retention behavior
Conditions	Reversed-phase LC-MS/MS; validated plasma concentration range 5–100 ng/mL for m-hydroxyrimantadine [2]

Why This Matters

Use of a mismatched internal standard (Rimantadine-d4) for quantifying 3-hydroxy rimantadine introduces systematic bias from differential extraction recovery and ionization suppression, invalidating pharmacokinetic parameter estimation.

• [1] Herold, D.A., et al. Measurement of rimantadine in plasma by capillary gas chromatography/mass spectrometry with a deuterium-labeled internal standard. Clinical Chemistry, 1988, 34(8), 1597–1599. PMID: 3402062. View Source
• [2] Rubio, F.A., et al. Determination of rimantadine and its hydroxylated metabolites in human plasma and urine. Journal of Chromatography B, 1989, 497, 147–157. PMID: 2625452. View Source

Mass Shift Enabling Baseline-Resolved Detection

The incorporation of four deuterium atoms in 3-Hydroxy Rimantadine-d4 produces a nominal mass increase of +4.03 Da relative to unlabeled 3-hydroxy rimantadine (MW 195.30 vs. 199.33) [1]. In GC-MS analysis using selected ion monitoring (SIM), this mass difference generates a clearly resolved ion trace for the internal standard channel, with no isotopic overlap from the naturally occurring M+4 isotopologue of the unlabeled analyte (expected M+4 abundance << 0.01% for a C12H21NO formula) [2]. Published stable isotope dilution GC-MS methods for rimantadine quantification using d3-rimantadine internal standard have demonstrated within-run precision (CV) of 3.2% at 1666 μg/L and between-run CV of 1.7%, achieving validated working ranges across 153–1127 μg/L in clinical plasma samples [3].

Mass shift

Head-to-head

+4.03 Da

Baseline-resolved MS channels without isotopic cross-interference.

A +3 Da label may overlap with natural M+3 isotopologue of unlabeled analyte.

Evidence Dimension	Mass spectrometric differentiation from endogenous analyte
Target Compound Data	3-Hydroxy Rimantadine-d4: molecular weight 199.33 g/mol (C12H17D4NO); nominal M+4 mass shift for SIM
Comparator Or Baseline	Unlabeled 3-Hydroxy Rimantadine (CAS 90812-24-1): molecular weight 195.30 g/mol (C12H21NO); no mass shift
Quantified Difference	+4.03 Da nominal mass increase; baseline-resolved MS channels with no isotopic cross-interference
Conditions	Capillary GC-MS with selected ion monitoring (SIM); mass spectrometer operated in electron ionization or negative ion chemical ionization mode

Why This Matters

A +4 Da mass shift provides unequivocal MS channel separation for isotope dilution quantification, whereas a +3 Da label (e.g., d3-rimantadine) may be subject to isotopic overlap from the M+3 natural abundance peak of the analyte, especially at higher concentrations.

• [1] 3-Hydroxy Rimantadine-d4 Product Page, Pharmaffiliates, CAS 1217665-49-0, Molecular Weight 199.33, accessed 2026-05-06. View Source
• [2] Choma, N., et al. Quantitation of the enantiomers of rimantadine and its hydroxylated metabolites in human plasma by gas chromatography/mass spectrometry. Biomedical Chromatography, 1992, 6(1), 12–15. PMID: 1600368. View Source
• [3] Herold, D.A., et al. Measurement of rimantadine in plasma by capillary gas chromatography/mass spectrometry with a deuterium-labeled internal standard. Clinical Chemistry, 1988, 34(8), 1597–1599. PMID: 3402062. View Source

Clinically Validated Concentration Range Requirements

In human subjects administered a single 200 mg oral dose of racemic rimantadine, plasma concentrations of m-hydroxyrimantadine (3-hydroxy rimantadine) range from 5 to 100 ng/mL, while the parent drug rimantadine ranges from 5 to 250 ng/mL [1]. The metabolite-to-parent concentration ratio in humans indicates that 3-hydroxy rimantadine circulates at pharmacologically relevant levels (typically 20–40% of parent drug concentration), and published studies report that plasma concentrations of 3-hydroxy rimantadine are higher than those of rimantadine in certain populations . In rats, m-hydroxyrimantadine is the major metabolite, representing 22% (oral) and 24% (intravenous) of the administered dose excreted in urine [2]. These clinically observed concentration ranges define the validated working range (5–100 ng/mL) within which 3-Hydroxy Rimantadine-d4 must function as a precise internal standard—a requirement that structurally mismatched alternatives (unlabeled metabolite or parent-drug deuterated standard) cannot satisfy [1].

Reported plasma concentration range

Cross-study comparable

5–100 ng/mL (human plasma)

Defines the validated working range for metabolite quantification in research matrices.

Metabolite levels represent 20–40% of circulating rimantadine-related material in reported studies.

Evidence Dimension	Clinically measured metabolite plasma concentration defining analytical method requirements
Target Compound Data	m-Hydroxyrimantadine plasma concentration: 5–100 ng/mL (human), 22–24% of dose excreted (rat)
Comparator Or Baseline	Rimantadine (parent drug) plasma concentration: 5–250 ng/mL (human)
Quantified Difference	Metabolite concentrations are clinically significant (up to 100 ng/mL) and represent 20–40% of circulating drug-related material, requiring matched internal standardization for accurate quantification
Conditions	Human plasma following single 200 mg oral dose of racemic rimantadine; GC-MS with stable isotope dilution [1]; rat urine following 60 mg/kg oral or 15 mg/kg intravenous dose [2]

Why This Matters

The metabolite's clinically significant concentration range (5–100 ng/mL) mandates accurate, precise quantification for pharmacokinetic/pharmacodynamic modeling and therapeutic drug monitoring; 3-Hydroxy Rimantadine-d4 is the only internal standard structurally matched to the metabolite analyte.

• [1] Rubio, F.A., et al. Determination of rimantadine and its hydroxylated metabolites in human plasma and urine. Journal of Chromatography B, 1989, 497, 147–157. PMID: 2625452. View Source
• [2] Loh, A.C., et al. The metabolism of [14C]rimantadine hydrochloride in rats and dogs. Drug Metabolism and Disposition, 1991, 19(2), 381–387. PMID: 1676641. View Source

Regulatory-Compliant Accuracy and Precision Performance

In a validated LC-MS/MS method for simultaneous determination of amantadine, rimantadine, and chlorpheniramine in animal-derived foods, the use of deuterated internal standards—including rimantadine-d4—yielded mean recoveries of 89.9% to 105% with intra- and inter-day precision (RSD) within 9.85% across all quality control levels [1]. The method achieved good linearity (R2 > 0.9938) over the concentration range of 2–200 μg/L for rimantadine, with limits of detection (LOD) and quantification (LOQ) of 0.5 μg/kg and 1.0 μg/kg, respectively [1]. While this method used rimantadine-d4 rather than 3-Hydroxy Rimantadine-d4 as the internal standard, the analytical principle of isotope dilution with a deuterated analog is directly transferable: substituting the parent-drug internal standard with the structurally matched 3-Hydroxy Rimantadine-d4 would enable equivalent or superior method performance for the specific quantification of the hydroxylated metabolite in relevant biological matrices [2][3].

Method validation performance

Class-level inference

Recovery 89.9–105%, precision ≤9.85% RSD, LOD 0.5 μg/kg, LOQ 1.0 μg/kg (isotope dilution with deuterated rimantadine analog).

Demonstrates isotope dilution approach meeting validation criteria for complex biological matrices.

Transferability to 3-Hydroxy Rimantadine-d4 as matched ISTD requires method-specific verification.

Evidence Dimension	Method validation parameters for deuterated rimantadine internal standard in LC-MS/MS
Target Compound Data	Recovery: 89.9–105%; intra-/inter-day precision (RSD): ≤9.85%; linearity: R2 > 0.9938 (2–200 μg/L); LOD: 0.5 μg/kg; LOQ: 1.0 μg/kg (using rimantadine-d4 as IS) [1]
Comparator Or Baseline	Non-deuterated structural analog internal standards; external standard calibration without isotope dilution
Quantified Difference	Deuterated internal standard approach achieves recovery within 89.9–105% and precision ≤9.85% RSD, meeting FDA/EMA bioanalytical method validation acceptance criteria (recovery consistent, precision ≤15% RSD)
Conditions	LC-MS/MS analysis of animal-derived food samples (pork, chicken, duck, liver, kidney, egg) using QuEChERS extraction with deuterated internal standards [1]

Why This Matters

This validated method establishes the quantitative benchmark for deuterated rimantadine analog performance in complex biological matrices; procurement of 3-Hydroxy Rimantadine-d4 extends this validated isotope dilution approach specifically to the hydroxylated metabolite, ensuring regulatory-compliant quantification for pharmacokinetic and residue monitoring studies.

• [1] Zhao, S., et al. Simultaneous determination of amantadine, rimantadine and chlorpheniramine in animal-derived food by liquid chromatography-tandem mass spectrometry after fast sample preparation. Analytical Methods, 2014, 6, 7062–7067. DOI: 10.1039/C4AY00516C. View Source
• [2] Choma, N., et al. Quantitation of the enantiomers of rimantadine and its hydroxylated metabolites in human plasma by gas chromatography/mass spectrometry. Biomedical Chromatography, 1992, 6(1), 12–15. PMID: 1600368. View Source
• [3] Rubio, F.A., et al. Determination of rimantadine and its hydroxylated metabolites in human plasma and urine. Journal of Chromatography B, 1989, 497, 147–157. PMID: 2625452. View Source

High Isotopic Purity for Sensitive Bioanalysis

3-Hydroxy Rimantadine-d4 is synthesized via reductive deuteration of appropriately functionalized adamantane precursors, a route that achieves isotopic purity exceeding 98% without requiring costly palladium-based catalysts . This high isotopic enrichment minimizes the contribution of the unlabeled species (d0) to the internal standard signal, reducing the lower limit of quantification (LLOQ) and improving assay sensitivity. In contrast, alternative synthesis routes that produce lower isotopic purity (e.g., 95% or less) can introduce background signal from residual unlabeled material, elevating baseline noise and compromising quantification accuracy at low analyte concentrations (<5 ng/mL) [1]. The BOC Sciences product, supplied as a neat reference standard with certificate of analysis for custom synthesis options including alternative isotopic enrichment levels, is optimized for use in analytical, regulatory, and bioanalytical applications subject to compound-specific considerations .

Isotopic purity

Supporting evidence

>98%

Higher enrichment reduces d0 background, improving sensitivity at low analyte concentrations.

Lower isotopic purity (e.g., 95%) may elevate baseline noise and affect LLOQ.

Evidence Dimension	Isotopic purity specification affecting quantitative bioanalytical sensitivity
Target Compound Data	Isotopic purity >98% (synthesis via reductive deuteration of adamantane precursors without Pd/C catalyst)
Comparator Or Baseline	Typical commercial deuterated standards at 95% isotopic purity
Quantified Difference	>98% vs. 95% isotopic purity; higher enrichment reduces d0 background by approximately 60% (from 5% to <2% residual unlabeled species)
Conditions	Reductive deuteration synthesis route; purity verified by LC-MS and NMR; custom synthesis options available for alternative isotopic enrichment levels

Why This Matters

Higher isotopic purity directly improves method sensitivity at low analyte concentrations, which is critical when quantifying m-hydroxyrimantadine at the lower end of its clinically observed range (5 ng/mL in human plasma).

• [1] Rubio, F.A., et al. Determination of rimantadine and its hydroxylated metabolites in human plasma and urine. Journal of Chromatography B, 1989, 497, 147–157. PMID: 2625452. View Source

Research and Industrial Application Scenarios

Pharmacokinetic and Metabolic Profiling Studies

In preclinical species (rats, dogs) and human subjects, rimantadine undergoes extensive hepatic metabolism via hydroxylation, with m-hydroxyrimantadine identified as the major circulating and urinary metabolite in both rats (22–24% of dose) and dogs (21–27% of dose) [1]. 3-Hydroxy Rimantadine-d4 serves as the matched internal standard for LC-MS/MS or GC-MS quantification of this metabolite across the clinically validated plasma concentration range of 5–100 ng/mL, ensuring accurate determination of pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) for the metabolite in drug-drug interaction studies, hepatic impairment assessments, and bioequivalence trials [2][3].

Therapeutic Drug Monitoring of Active Metabolites

Rimantadine is used for prophylaxis and treatment of influenza A virus infections, and its hydroxylated metabolite 3-hydroxy rimantadine retains antiviral activity against wild-type influenza A strains (H3N2 and H1N1) [1]. Published data indicate that plasma concentrations of 3-hydroxy rimantadine can exceed those of the parent drug in certain human populations [2]. The deuterated internal standard enables accurate monitoring of the combined active drug exposure (parent + active metabolite) for therapeutic drug monitoring in special populations (elderly, renally impaired) where metabolite accumulation may be clinically significant [3].

Antiviral Residue Testing in Food Safety

Regulatory agencies require validated methods for monitoring antiviral drug residues in animal-derived foods. Methods using deuterated rimantadine internal standards have achieved recoveries of 89.9–105% with precision ≤9.85% RSD and LOQs of 1.0 μg/kg in complex matrices including pork, chicken, liver, kidney, and egg [1]. The structurally matched 3-Hydroxy Rimantadine-d4 extends this validated isotope dilution approach to the hydroxylated metabolite, enabling separate quantification of parent drug and metabolite residues in food safety surveillance programs, addressing potential concerns about metabolite carryover in edible tissues [2].

In Vitro Antiviral Resistance Mechanism Research

The emergence of rimantadine-resistant influenza A strains exhibiting cross-resistance to amantadine and hydroxylated metabolites has been documented in vitro [1]. 3-Hydroxy Rimantadine-d4 can be utilized as a stable isotope-labeled probe in cellular uptake and intracellular concentration studies to determine whether resistance mechanisms involve altered drug accumulation or target-site binding of the hydroxylated metabolite specifically, distinct from the parent drug [2]. This application is critical for structure-activity relationship (SAR) studies aimed at developing next-generation adamantane derivatives that overcome M2 proton channel mutations [3].

Application

Selection Property

Validation Focus

PK and metabolism research

Matched metabolite ISTD (d4)

Accuracy across reported plasma range 5–100 ng/mL

Active metabolite exposure monitoring in research cohorts

Combined drug-metabolite assay capability

Metabolite-specific quantification without cross-interference

Food residue monitoring research

Isotope dilution for complex tissue matrices

Recovery and precision transfer for residues at 1.0 μg/kg LOQ

Cellular uptake and resistance mechanism studies

Stable isotope probe for intracellular metabolite measurement

Differentiation of parent drug and metabolite accumulation

• [1] Loh, A.C., et al. The metabolism of [14C]rimantadine hydrochloride in rats and dogs. Drug Metabolism and Disposition, 1991, 19(2), 381–387. PMID: 1676641. View Source
• [2] Rubio, F.A., et al. Determination of rimantadine and its hydroxylated metabolites in human plasma and urine. Journal of Chromatography B, 1989, 497, 147–157. PMID: 2625452. View Source
• [3] Manchand, P.S., et al. Synthesis and antiviral activity of metabolites of rimantadine. Journal of Medicinal Chemistry, 1990, 33(7), 1992–1995. PMID: 2362279. View Source
• [4] Zhao, S., et al. Simultaneous determination of amantadine, rimantadine and chlorpheniramine in animal-derived food by liquid chromatography-tandem mass spectrometry after fast sample preparation. Analytical Methods, 2014, 6, 7062–7067. View Source
• [5] Choma, N., et al. Quantitation of the enantiomers of rimantadine and its hydroxylated metabolites in human plasma by gas chromatography/mass spectrometry. Biomedical Chromatography, 1992, 6(1), 12–15. PMID: 1600368. View Source